molecular formula C5H5Cl3O4 B8315022 2,2,2-Trichloroethyl hydrogen malonate

2,2,2-Trichloroethyl hydrogen malonate

Cat. No.: B8315022
M. Wt: 235.44 g/mol
InChI Key: WFZZGIUTHGKRQV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,2,2-Trichloroethyl hydrogen malonate is a useful research compound. Its molecular formula is C5H5Cl3O4 and its molecular weight is 235.44 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C5H5Cl3O4

Molecular Weight

235.44 g/mol

IUPAC Name

3-oxo-3-(2,2,2-trichloroethoxy)propanoic acid

InChI

InChI=1S/C5H5Cl3O4/c6-5(7,8)2-12-4(11)1-3(9)10/h1-2H2,(H,9,10)

InChI Key

WFZZGIUTHGKRQV-UHFFFAOYSA-N

Canonical SMILES

C(C(=O)O)C(=O)OCC(Cl)(Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of finely powdered malonic acid (10.4 g, 0.1 mol), 2,2,2-trichloroethanol (9.6 mL, 0.1 mol) and p-toluenesulfonic acid monohydrate (570 mg, 3% in benzene (30 mL) was stirred under azeotropic reflux for 26 hours, then cooled at room temperature. The unreacted malonic acid (4.6 g) was filtered and washed with benzene (2×10 mL). Water (50 mL) was added to the filtrate followed by portionwise addition of sodium bicarbonate until a basic pH was reached. The aqueous phase was decanted, washed with ether (3×50 mL), then acidified with concentrated aqueous HCl and extracted with methylene chloride (4×50 mL). The combined extracts were washed with brine (25 mL), dried over MgSO4, filtered and evaporated in vacuo to give 2,2,2-trichloroethyl hydrogen malonate (4.34 g, 18.4 mmol, 18%) that slowly crystallized; m.p. 42°-43°; NMR (CDCl3): δ11.0 (S, CO2H), 4.83 (S, --OCH2CCl3 ), 3.61 (S, --O2C--CH2CO2 --).
Quantity
10.4 g
Type
reactant
Reaction Step One
Quantity
9.6 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One

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